Cas no 20292-09-5 (Octanoic acid, dodecylester)
Octanoic acid, dodecylester Chemical and Physical Properties
Names and Identifiers
-
- Octanoic acid, dodecylester
- dodecyl octanoate
- CHEBI:179718
- DTXSID9066592
- lauryl caprylate
- lauryl octanoate
- UNII-2U627TBL66
- Dodecyl octanoate #
- Octanoic acid, dodecyl ester
- Q27255603
- NS00026577
- OYQTUTLMOLEYNR-UHFFFAOYSA-N
- 2U627TBL66
- D92935
- DODECYL CAPRYLATE
- AS-79206
- WE(12:0/8:0)
- SCHEMBL1173086
- LMFA07010451
- 20292-09-5
- EINECS 243-698-4
- DTXCID1036252
- dodecyloctanoate
-
- MDL: MFCD32661400
- Inchi: 1S/C20H40O2/c1-3-5-7-9-10-11-12-13-15-17-19-22-20(21)18-16-14-8-6-4-2/h3-19H2,1-2H3
- InChI Key: OYQTUTLMOLEYNR-UHFFFAOYSA-N
- SMILES: O(C(CCCCCCC)=O)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 312.303
- Monoisotopic Mass: 312.302830514g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 18
- Complexity: 226
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
Octanoic acid, dodecylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1225223-1g |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 1g |
$630 | 2024-06-03 | |
| eNovation Chemicals LLC | D760640-100mg |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 100mg |
$155 | 2024-06-07 | |
| eNovation Chemicals LLC | D760640-250mg |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 250mg |
$200 | 2024-06-07 | |
| eNovation Chemicals LLC | D760640-1g |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 1g |
$490 | 2024-06-07 | |
| eNovation Chemicals LLC | D760640-5g |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 5g |
$1715 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1225223-5g |
dodecyl octanoate |
20292-09-5 | 95% | 5g |
$1800 | 2025-02-20 | |
| eNovation Chemicals LLC | D760640-100mg |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 100mg |
$165 | 2025-02-20 | |
| eNovation Chemicals LLC | D760640-250mg |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 250mg |
$220 | 2025-02-20 | |
| eNovation Chemicals LLC | D760640-1g |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 1g |
$490 | 2025-02-20 | |
| eNovation Chemicals LLC | D760640-5g |
Octanoic acid, dodecyl ester |
20292-09-5 | 95% | 5g |
$1885 | 2025-02-20 |
Octanoic acid, dodecylester Related Literature
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on Octanoic acid, dodecylester
Introduction to Octanoic acid, dodecylester (CAS No. 20292-09-5)
Octanoic acid, dodecylester, identified by the chemical compound code CAS No. 20292-09-5, is a significant ester derivative that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound, characterized by its specific molecular structure, finds applications in various scientific domains, including drug formulation, biochemical studies, and material science. The unique properties of Octanoic acid, dodecylester make it a valuable component in the synthesis of complex molecules and in the development of novel therapeutic agents.
The molecular composition of Octanoic acid, dodecylester consists of an octanoic acid moiety linked to a dodecyl group through an ester bond. This structural configuration imparts distinct physicochemical properties to the compound, such as solubility characteristics and reactivity profiles, which are crucial for its utility in different applications. The ester functionality is particularly noteworthy as it serves as a versatile handle for further chemical modifications, enabling the synthesis of more intricate derivatives.
In recent years, Octanoic acid, dodecylester has been extensively studied for its potential role in pharmaceutical formulations. Its incorporation into drug delivery systems has shown promise in enhancing the bioavailability and stability of active pharmaceutical ingredients (APIs). The compound's ability to form stable complexes with APIs while maintaining their efficacy has made it a preferred choice for researchers developing novel drug delivery mechanisms. Additionally, its compatibility with various solvent systems has facilitated its use in formulating injectable solutions and topical medications.
The use of Octanoic acid, dodecylester in material science is equally noteworthy. Its incorporation into polymer matrices has been found to improve the mechanical and thermal properties of these materials. This has led to its application in the production of high-performance coatings, adhesives, and sealants. The compound's ability to enhance the durability and functionality of these materials makes it an indispensable component in industrial applications.
Recent advancements in biochemical research have highlighted the role of Octanoic acid, dodecylester in modulating cellular processes. Studies have demonstrated that this compound can interact with specific biological targets, influencing pathways involved in inflammation and lipid metabolism. These findings have opened new avenues for exploring its therapeutic potential in treating chronic diseases such as obesity and atherosclerosis. The compound's ability to modulate these pathways without significant side effects makes it an attractive candidate for further clinical investigation.
The synthesis of Octanoic acid, dodecylester involves well-established chemical methodologies that ensure high purity and yield. The process typically involves the esterification of octanoic acid with dodecanol under acidic conditions. Optimization of reaction parameters such as temperature, catalyst concentration, and reaction time is crucial for achieving optimal results. Advances in green chemistry have also led to the development of more environmentally friendly synthetic routes, reducing waste generation and minimizing energy consumption.
The analytical characterization of Octanoic acid, dodecylester is another critical aspect that ensures its quality and consistency. Techniques such as gas chromatography-mass spectrometry (GC-MS), nuclear magnetic resonance (NMR) spectroscopy, and infrared (IR) spectroscopy are commonly employed to confirm its molecular structure and purity. These analytical methods provide detailed insights into the compound's composition and help in identifying any potential impurities that could affect its performance.
The regulatory landscape governing the use of Octanoic acid, dodecylester is well-defined, ensuring its safe and ethical application across different industries. Compliance with regulatory guidelines from agencies such as the Food and Drug Administration (FDA) and the European Medicines Agency (EMA) is mandatory for pharmaceutical applications. These regulations cover aspects such as manufacturing standards, quality control measures, and clinical trial requirements, ensuring that the compound meets stringent safety and efficacy criteria.
In conclusion,
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